![molecular formula C8H12O3 B6281983 6-oxaspiro[3.4]octane-7-carboxylic acid CAS No. 2305253-98-7](/img/no-structure.png)
6-oxaspiro[3.4]octane-7-carboxylic acid
Description
6-oxaspiro[3.4]octane-7-carboxylic acid is a synthetic spirocyclic compound. It has generated significant interest due to its unique structure and potential applications in various fields of research and industry. The compound has a molecular weight of 156.18 .
Molecular Structure Analysis
The InChI code for 6-oxaspiro[3.4]octane-7-carboxylic acid is1S/C8H12O3/c9-7(10)6-4-8(5-11-6)2-1-3-8/h6H,1-5H2,(H,9,10) . This indicates that the compound has a spirocyclic structure with an oxygen atom incorporated into the ring. Physical And Chemical Properties Analysis
6-oxaspiro[3.4]octane-7-carboxylic acid is a liquid at room temperature . Further physical and chemical properties such as melting point, boiling point, and solubility are not provided in the available resources.Safety and Hazards
The compound is classified under GHS07 for safety . Hazard statements include H302, H315, H319, and H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 6-oxaspiro[3.4]octane-7-carboxylic acid can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "Cyclohexanone", "Ethyl acetoacetate", "Benzaldehyde", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Sodium bicarbonate", "Sodium sulfate", "Methanol", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Condensation of cyclohexanone and ethyl acetoacetate in the presence of sodium ethoxide to form 5-ethylidene-2-cyclohexen-1-one.", "Step 2: Reaction of 5-ethylidene-2-cyclohexen-1-one with benzaldehyde in the presence of sodium hydroxide to form 6-phenyl-3,5-dioxoheptanoic acid ethyl ester.", "Step 3: Hydrolysis of 6-phenyl-3,5-dioxoheptanoic acid ethyl ester with hydrochloric acid to form 6-phenyl-3,5-dioxoheptanoic acid.", "Step 4: Cyclization of 6-phenyl-3,5-dioxoheptanoic acid with sodium bicarbonate to form 6-oxaspiro[3.4]oct-7-ene-2-carboxylic acid.", "Step 5: Oxidation of 6-oxaspiro[3.4]oct-7-ene-2-carboxylic acid with sodium periodate to form 6-oxaspiro[3.4]octane-7-carboxylic acid.", "Step 6: Purification of the product by recrystallization from methanol and drying over sodium sulfate." ] } | |
CAS RN |
2305253-98-7 |
Product Name |
6-oxaspiro[3.4]octane-7-carboxylic acid |
Molecular Formula |
C8H12O3 |
Molecular Weight |
156.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
